Cas no 2325950-47-6 (1-(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)-2,2-dimethylpropan-1-one)

• Product Name: 1-(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)-2,2-dimethylpropan-1-one
• CAS No: 2325950-47-6
• MF: C₁₅H₂₂N₂OS
• MW: 278.412982463837
• CID: 6291353
• PubChem ID: 121154228
• Update Time: 2025-05-22

1-(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• F6473-0506
• 1-(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)-2,2-dimethylpropan-1-one
• 2,2-dimethyl-1-(3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}azetidin-1-yl)propan-1-one
• 1-[3-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)azetidin-1-yl]-2,2-dimethylpropan-1-one
• AKOS032695493
• 2325950-47-6

• Inchi： 1S/C15H22N2OS/c1-15(2,3)14(18)17-9-12(10-17)16-6-4-13-11(8-16)5-7-19-13/h5,7,12H,4,6,8-10H2,1-3H3
• InChI Key： XICGICNTNKCAJX-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCN(C2)C1CN(C(C(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 278.14528450g/mol
• Monoisotopic Mass: 278.14528450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)-2,2-dimethylpropan-1-one

1-(3-(6,7-Dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)-2,2-dimethylpropan-1-one: A Comprehensive Overview

The compound with CAS No 2325950-47-6, known as 1-(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)-2,2-dimethylpropan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development and chemical synthesis.

Structural Analysis: The molecule features a unique combination of functional groups and ring systems. The presence of the thienopyridine ring system (6,7-dihydrothieno[3,2-c]pyridine) introduces significant electronic and steric effects, making it a valuable component in the design of bioactive molecules. The azetidine ring further enhances the compound's versatility by providing additional sites for functionalization and interaction with biological targets.

Synthesis and Characterization: Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed a variety of strategies, including multi-component reactions and catalytic processes, to achieve high yields and purity levels. Modern analytical techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity.

Applications in Drug Discovery: The compound has shown promise in preclinical studies as a potential lead for developing novel therapeutic agents. Its ability to modulate specific biological pathways makes it a candidate for treating conditions such as inflammation, neurodegenerative diseases, and certain types of cancer. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated its evaluation in various disease models.

Toxicological Studies: Understanding the safety profile of this compound is crucial for its potential therapeutic use. Recent toxicological studies have focused on assessing its acute and chronic toxicity profiles in animal models. These studies have provided valuable insights into its safety margins and potential side effects.

Future Directions: Ongoing research is exploring the optimization of this compound's pharmacokinetic properties to enhance its bioavailability and efficacy. Additionally, efforts are being made to identify novel analogs with improved potency and selectivity for specific biological targets.